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Compound of Interest

Compound Name: Didecylamine

An In-depth Technical Guide to the Chemical and Physical Properties of Didecylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Didecylamine, a symmetrical secondary amine, is a versatile chemical compound with
significant applications across various industrial and research sectors. Its utility as a surfactant,
corrosion inhibitor, and chemical intermediate stems from its unique amphiphilic nature,
characterized by two long hydrophobic decyl chains and a polar amine head group.[1][2] This
guide provides a comprehensive overview of the core chemical and physical properties of
didecylamine, detailed experimental protocols for their determination, and visualizations of
relevant chemical processes to support advanced research and development activities.

Chemical and Physical Properties

The fundamental properties of didecylamine are summarized below. These values represent a
synthesis of data from various chemical suppliers and databases, providing a reliable reference
for experimental design and computational modeling.

General and Physical Properties
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Property Value Source(s)

Appearance White to off-white solid o.r | (3]
colorless to pale yellow liquid.

Melting Point 38-40 °C [4][5]1[6][7][8]

Boiling Point 179-180 °C @ 2 mmHg [41516171[8]

Density (estimate) 0.7963 g/cm?3 [4]

Flash Point >230 °F (>113 °C) [4][6]

pKa (predicted) 10.87 £ 0.19 [2][4]

Property Value Source(s)

Chemical Formula C20Ha3sN 9]

Molecular Weight 297.56 g/mol [6][10]

IUPAC Name N-decyldecan-1-amine [9]

CAS Number 1120-49-6 [9]

Synonyms Df—n—decyl:?\mine, N,N- 5119]
Didecylamine, Armeen 2-10

Solubility Profile

Solvent Solubility Source(s)

Water Insoluble (1.1E-3 g/L at 25 °C) [2]

Chloroform Slightly Soluble [4]

Ethyl Acetate

Slightly Soluble

[4]

Hexanes

Slightly Soluble

[4]

Organic Solvents

Soluble in solvents like

benzene, ether, and alcohols.

[1]
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Experimental Protocols

Accurate determination of physical properties is critical for the application and quality control of
chemical substances. The following sections detail standardized methodologies for key
physical properties of didecylamine.

Melting Point Determination (Capillary Method)

This protocol is based on the principles outlined in ASTM E324 for determining the melting
range of organic chemicals.[6]

Objective: To determine the temperature range over which didecylamine transitions from a
solid to a liquid.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry didecylamine is packed into a
thin-walled capillary tube, sealed at one end, to a height of 2-4 mm.

o Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or similar) equipped with a
heating block, a thermometer or digital temperature sensor, and a viewing lens is used.[11]

e Procedure: a. The capillary tube is placed in the heating block of the apparatus. b. The
sample is heated at a rapid, controlled rate to a temperature approximately 10-15 °C below
the expected melting point. c. The heating rate is then reduced to 1-2 °C per minute to allow
for thermal equilibrium.[12] d. The initial melting point is recorded as the temperature at
which the first drop of liquid becomes visible. e. The final melting point is recorded as the
temperature at which the last solid particle melts. The range between these two
temperatures constitutes the melting range.[12]

» Purity Assessment: A narrow melting range (e.g., 0.5-1.0 °C) is indicative of a high-purity
substance. Impurities typically cause a depression and broadening of the melting range.[2]
[12]

Boiling Point Determination (Distillation Method)

This protocol follows the general principles of standard distillation methods such as ASTM
D1078.[13][14] Due to didecylamine's high boiling point at atmospheric pressure, vacuum
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distillation is required to prevent decomposition.

Objective: To determine the temperature at which the vapor pressure of liquid didecylamine
equals the applied pressure.

Methodology:

o Apparatus: A vacuum distillation setup is assembled, including a round-bottom flask, a
distillation head with a connection for a thermometer and vacuum source, a condenser, and
a receiving flask.

e Procedure: a. A sample of didecylamine (e.g., 20-30 mL) and a few boiling chips are placed
in the distillation flask. b. The system is sealed and evacuated to the desired pressure (e.g.,
2 mmHg). c. The flask is heated gently. The temperature is monitored closely as it rises. d.
The boiling point is recorded as the temperature at which the vapor and liquid are in
equilibrium, characterized by a steady condensation of distillate in the condenser at a
constant temperature.[14] e. The pressure of the system must be recorded alongside the
boiling temperature.

Water Solubility Determination (Flask Method)

This protocol is based on the OECD Guideline for the Testing of Chemicals, Test No. 105,
specifically the "Flask Method," suitable for substances with solubilities above 102 g/L.[4][8]
[15][16][17]

Objective: To determine the saturation mass concentration of didecylamine in water at a
specific temperature.

Methodology:

o Equilibration: An excess amount of didecylamine is added to a known volume of purified
water in a flask.

» Stirring: The mixture is agitated (e.g., by stirring or shaking) in a constant temperature bath
(e.g., 25 °C) for a sufficient period to reach equilibrium (typically 24-48 hours).[15]
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e Phase Separation: The mixture is allowed to stand to let the undissolved substance settle.
The aqueous phase is then separated from the solid/liquid didecylamine by centrifugation or
filtration.

o Concentration Analysis: The concentration of didecylamine in the clear aqueous solution is
determined using a suitable analytical method, such as gas chromatography (GC) or high-
performance liquid chromatography (HPLC).

o Calculation: The water solubility is expressed as the mass of didecylamine per unit volume
of water (e.g., in g/L or mg/L).

Visualized Workflows and Mechanisms
Synthesis of Didecylamine

Didecylamine can be synthesized via the nucleophilic substitution of an alkyl halide with a
primary amine. This workflow illustrates a common laboratory-scale synthesis.[18][19]
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Reactants

Decylamine (Primary Amine) 1-Decyl Bromide (Alkyl Halide)
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Caption: General workflow for the synthesis of didecylamine.
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Mechanism of Corrosion Inhibition

Long-chain amines like didecylamine are effective corrosion inhibitors for metals in acidic
environments. The mechanism involves the adsorption of the amine onto the metal surface,

forming a protective barrier.[20][21][22][23]
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Caption: Mechanism of action for didecylamine as a corrosion inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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